Cas no 2034413-42-6 (N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide)

• Product Name: N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide
• CAS No: 2034413-42-6
• MF: C₁₉H₂₀F₃N₅O₂
• MW: 407.3896
• CID: 5351332
• Update Time: 2025-11-05

N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-2-oxoethyl]benzamide
• N-(2-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-2-oxoethyl)benzamide
• N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide

• Inchi： 1S/C19H20F3N5O2/c1-13-24-15(19(20,21)22)11-16(25-13)26-7-9-27(10-8-26)17(28)12-23-18(29)14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3,(H,23,29)
• InChI Key： ASHLCZHACPNWRU-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])N(C(C([H])([H])N([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=O)=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 575
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4

Additional information on N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide

Comprehensive Overview of N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide (CAS No. 2034413-42-6)

The compound N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide (CAS No. 2034413-42-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylpyrimidine core and a benzamide moiety, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in drug discovery pipelines.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide could play a pivotal role. Its piperazine linker further enhances its versatility, allowing for improved solubility and binding affinity in biological systems. These attributes make it a subject of intense study in structure-activity relationship (SAR) analyses.

The synthesis of CAS No. 2034413-42-6 involves multi-step organic reactions, including amidation and nucleophilic substitution, which are critical for achieving high purity and yield. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure the compound meets stringent quality standards. This rigorous process underscores its importance in high-throughput screening and lead optimization programs, where reproducibility is paramount.

From an industrial perspective, N-(2-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-oxoethyl)benzamide is often discussed in the context of intellectual property and patent landscapes. Its structural novelty has led to filings in several jurisdictions, reflecting its commercial potential. Additionally, its compatibility with green chemistry principles is being explored, as sustainability becomes a key driver in chemical manufacturing.

In summary, CAS No. 2034413-42-6 represents a cutting-edge example of modern medicinal chemistry. Its combination of a pyrimidine scaffold, trifluoromethyl group, and benzamide functionality offers a rich platform for innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from oncology to central nervous system (CNS) disorders, addressing some of the most pressing challenges in healthcare today.